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Compound of Interest

Compound Name:
(R)-2-Amino-5-hydroxypentanoic

acid

Cat. No.: B1515800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the well-characterized metabolic

intermediate, L-homoserine, and the structurally related non-proteinogenic amino acid, L-

pentahomoserine. While L-homoserine plays a pivotal role in the biosynthesis of essential

amino acids, information on the metabolic fate of L-pentahomoserine is scarce. This document

summarizes the current knowledge on both compounds, presenting available quantitative data,

detailed experimental protocols for their analysis, and visual representations of the relevant

metabolic pathways.

Introduction to L-Homoserine and L-
Pentahomoserine
L-Homoserine is an alpha-amino acid that serves as a crucial intermediate in the biosynthesis

of methionine, threonine, and isoleucine in bacteria, plants, and fungi.[1] It is not one of the 20

proteinogenic amino acids encoded by DNA.[1] Structurally, it is an isomer of threonine and

differs from serine by an additional methylene group in its side chain.[1]

L-Pentahomoserine, also known as (2S)-2-amino-5-hydroxypentanoic acid or 5-

hydroxynorvaline, is a non-proteinogenic amino acid.[2][3] It is structurally similar to L-

homoserine, with an additional methylene group in its carbon chain. While its chemical
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properties are documented, there is a notable lack of information in scientific literature

regarding its natural occurrence, biosynthesis, and role in metabolic pathways.

Comparative Overview
Feature L-Homoserine L-Pentahomoserine

Chemical Formula C4H9NO3[1] C5H11NO3[2][3]

Molar Mass 119.12 g/mol [1] 133.15 g/mol [3][4]

IUPAC Name
(S)-2-Amino-4-

hydroxybutanoic acid[1]

(2S)-2-amino-5-

hydroxypentanoic acid[2][3]

Role in Metabolism

Central intermediate in the

biosynthesis of methionine,

threonine, and isoleucine.[1]

Not well-established; no

defined metabolic pathway has

been described in the

literature.

Natural Occurrence

Widely found in bacteria,

plants, and fungi as a

metabolic intermediate.[1]

Not well-documented in natural

systems.

Metabolic Pathways
L-Homoserine Biosynthesis and Utilization
The biosynthesis of L-homoserine is a well-characterized pathway, particularly in

microorganisms like Escherichia coli. It is part of the aspartate family of amino acid biosynthetic

pathways. The synthesis starts from the central metabolite L-aspartate.

The key enzymatic steps are:

Aspartate Kinase (thrA, metL, lysC): Phosphorylates L-aspartate to form L-aspartyl-β-

phosphate. This is a key regulatory step, often subject to feedback inhibition by downstream

amino acids like threonine and lysine.[5][6]

Aspartate-Semialdehyde Dehydrogenase (asd): Reduces L-aspartyl-β-phosphate to L-

aspartate-semialdehyde.[5]
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Homoserine Dehydrogenase (thrA): Reduces L-aspartate-semialdehyde to L-homoserine.

This reaction requires NADPH as a cofactor.[1][5]

From L-homoserine, the pathway branches towards the synthesis of L-threonine and L-

methionine:

To L-Threonine: L-homoserine is phosphorylated by homoserine kinase (thrB) to O-phospho-

L-homoserine, which is then converted to L-threonine.[1]

To L-Methionine: L-homoserine is acylated by homoserine O-succinyltransferase (metA) to

O-succinyl-L-homoserine, which is a precursor for L-methionine synthesis.[1]
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L-Homoserine Metabolism

L-Aspartate L-Aspartyl-beta-phosphate

Aspartate Kinase
(thrA, metL, lysC) L-Aspartate-semialdehyde

Aspartate-Semialdehyde
Dehydrogenase (asd) L-Homoserine

Homoserine
Dehydrogenase (thrA)

O-Phospho-L-homoserine

Homoserine Kinase
(thrB)

O-Succinyl-L-homoserine
Homoserine O-succinyl-

transferase (metA)

L-Threonine

L-Methionine

Workflow for Amino Acid Analysis

1. Sample Collection
(e.g., Bacterial Culture)

2. Quenching
(Stop Metabolism)

3. Metabolite Extraction
(e.g., 80% Methanol)

4. Centrifugation
(Remove Debris)

5. LC-MS/MS Analysis

6. Data Processing and
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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